Cas no 851509-25-6 ((2S,4S)-4-methoxypyrrolidine-2-carboxamide)

(2S,4S)-4-Methoxypyrrolidine-2-carboxamide is a chiral pyrrolidine derivative characterized by its stereospecific (2S,4S) configuration and functionalized with a methoxy group at the 4-position and a carboxamide moiety at the 2-position. This compound serves as a valuable intermediate in pharmaceutical synthesis, particularly in the development of enantioselective catalysts and bioactive molecules. Its rigid pyrrolidine scaffold and polar functional groups enhance its utility in asymmetric synthesis and drug design. The methoxy substitution imparts distinct electronic and steric properties, enabling precise modulation of reactivity in stereocontrolled transformations. High purity and well-defined stereochemistry make it suitable for applications requiring stringent chiral control.
(2S,4S)-4-methoxypyrrolidine-2-carboxamide structure
851509-25-6 structure
Product Name:(2S,4S)-4-methoxypyrrolidine-2-carboxamide
CAS No:851509-25-6
MF:C6H12N2O2
MW:144.171681404114
MDL:MFCD29047163
CID:5229043
PubChem ID:93629394
Update Time:2026-03-07

(2S,4S)-4-methoxypyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinecarboxamide, 4-methoxy-, (2S,4S)-
    • (2S,4S)-4-methoxypyrrolidine-2-carboxamide
    • MDL: MFCD29047163
    • Inchi: 1S/C6H12N2O2/c1-10-4-2-5(6(7)9)8-3-4/h4-5,8H,2-3H2,1H3,(H2,7,9)/t4-,5-/m0/s1
    • InChI Key: ITNIYAZQMKVHLI-WHFBIAKZSA-N
    • SMILES: N1C[C@@H](OC)C[C@H]1C(N)=O

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Additional information on (2S,4S)-4-methoxypyrrolidine-2-carboxamide

(2S,4S)-4-methoxypyrrolidine-2-carboxamide and its significance in modern chemical biology

CAS No. 851509-25-6 refers to a specific chiral compound, (2S,4S)-4-methoxypyrrolidine-2-carboxamide, which has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyrrolidine class of heterocycles, which are widely recognized for their diverse biological activities and applications in pharmaceutical research. The precise stereochemistry of this molecule, as indicated by the (2S,4S) configuration, plays a crucial role in determining its interaction with biological targets and its overall efficacy.

The< strong>pyrrolidine scaffold is a privileged structure in medicinal chemistry, often serving as a key component in the design of bioactive molecules. Its flexibility and ability to adopt multiple conformations make it an excellent candidate for drug discovery. In particular, (2S,4S)-4-methoxypyrrolidine-2-carboxamide has been studied for its potential applications in the development of novel therapeutic agents. The methoxy group at the 4-position and the carboxamide functionality at the 2-position contribute to the compound's solubility and bioavailability, making it a promising candidate for further investigation.

Recent research has highlighted the importance of stereochemistry in drug design, emphasizing that small changes in molecular configuration can significantly alter biological activity. The (2S,4S) configuration of (2S,4S)-4-methoxypyrrolidine-2-carboxamide has been found to enhance its binding affinity to certain biological targets compared to its enantiomers. This specificity is critical for achieving desired pharmacological effects while minimizing off-target interactions. The compound's ability to selectively interact with biological systems underscores its potential as a lead molecule in drug development.

In addition to its structural significance, (2S,4S)-4-methoxypyrrolidine-2-carboxamide has been explored in various preclinical studies for its potential therapeutic applications. These studies have focused on its role as a precursor or intermediate in the synthesis of more complex molecules with enhanced biological activity. The compound's stability under various conditions and its compatibility with standard synthetic protocols make it a valuable tool in medicinal chemistry research.

The< strong>biological activity of (2S,4S)-4-methoxypyrrolidine-2-carboxamide has been investigated across multiple therapeutic areas. Notably, it has shown promise in the development of drugs targeting neurological disorders due to its ability to interact with specific neurotransmitter receptors. The compound's unique stereochemistry allows it to mimic natural biomolecules and modulate signaling pathways involved in these conditions. Furthermore, its structural features have been leveraged in the design of molecules with anti-inflammatory and anti-cancer properties.

The synthesis of (2S,4S)-4-methoxypyrrolidine-2-carboxamide involves sophisticated organic chemistry techniques that highlight the importance of precision and control in drug development. The stereochemical purity of the final product is critical for ensuring its efficacy and safety. Advanced synthetic methodologies, including chiral resolution and asymmetric synthesis, have been employed to achieve high yields of this compound with minimal racemization.

Ongoing research continues to explore new applications for (2S,4S)-4-methoxypyrrolidine-2-carboxamide and related compounds. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, leading to novel insights into disease mechanisms and new therapeutic strategies. The compound's versatility and potential make it a cornerstone in the ongoing quest to develop more effective treatments for a wide range of diseases.

The< strong>CAS No. 851509-25-6 designation ensures that researchers can reliably identify and procure this compound for their studies. Its inclusion in chemical databases and literature underscores its importance in the field of chemical biology. As research progresses, new applications and derivatives of this molecule are likely to emerge, further solidifying its role as a key player in drug discovery.

In conclusion, (2S,4S)-4-methoxypyrrolidine-2-carboxamide represents a significant advancement in chemical biology due to its unique structural features and diverse biological activities. Its precise stereochemistry and functional group arrangement make it an excellent candidate for further exploration in pharmaceutical research. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in the development of novel therapeutic agents that address unmet medical needs.

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